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Compound of Interest

Compound Name: Propyl valerate

Cat. No.: B086924

Propyl pentanoate (also known as propyl valerate) is an organic ester with the chemical
formula CsH1602.[1] It is recognized for its characteristic fruity aroma and is utilized in the
fragrance and flavor industries.[2] A thorough understanding of its physical properties is
essential for its application in research, particularly in fields such as drug development where it
may be used as a solvent or a component in formulations. This guide provides a
comprehensive overview of the key physical properties of propyl pentanoate, complete with
experimental protocols for their determination.

Core Physical Properties

The physical characteristics of propyl pentanoate are well-documented, providing a solid
foundation for its scientific and industrial applications.

The following table summarizes the principal physical properties of propyl pentanoate,

compiled from various sources.
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Property Value Source(s)
Molecular Weight 144.21 g/mol [11[3114115]
Density 0.870 g/mL [3]

Boiling Point 164 - 168 °C (@ 760 mm Hg) [31[6]
Melting Point -70.7°Cto-71°C [11[31[6]
Refractive Index 1.407 [3]

- 308.7 mg/L @ 25 °C
Water Solubility (estimated) [6]
estimate

LogP (Octanol/Water) 2.823 (estimated) [6]

Experimental Protocols

Accurate determination of physical properties is crucial for quality control and research
purposes. The following sections detail the methodologies for measuring key physical
parameters of liquid compounds like propyl pentanoate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. It is a critical indicator of purity.[7]

Methodology: Thiele Tube Method
This method is suitable for small sample volumes.[8]

o Sample Preparation: A small amount (less than 0.5 mL) of propyl pentanoate is placed into a

small glass vial (e.g., a Durham tube).[8]

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
sample vial with the open end submerged in the liquid.[8]

o Apparatus Assembly: The vial is attached to a thermometer, ensuring the sample is level with
the thermometer bulb. This assembly is then secured in a Thiele tube containing a high-
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boiling point oil (e.g., mineral oil).[8]

o Heating: The side arm of the Thiele tube is gently and consistently heated. This design
promotes even heat distribution through the oil via convection.[8]

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
capillary tube. Heating should continue until the bubbling is rapid and continuous.[8]

o Measurement: The heat source is removed, and the apparatus is allowed to cool. The boiling
point is the temperature at which the liquid is drawn back into the capillary tube.[8]
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Workflow for Boiling Point Determination (Thiele Tube Method)

Prepare Sample:
Fill small vial with
propyl pentanoate.

l

Insert inverted
capillary tube
into the sample.

l

Assemble Apparatus:
Attach vial to thermometer
and place in Thiele tube.

Heat Thiele tube arm

gently and continuously.

Observe for a rapid,
continuous stream of bubbles
from the capillary tube.

Remove heat and
allow the apparatus to cool.

Record Temperature:
The point at which liquid
re-enters the capillary tube.

Click to download full resolution via product page

Boiling Point Determination Workflow

Determination of Density

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b086924?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Density is the mass per unit volume of a substance and is a fundamental physical property.[9]
Methodology: Volumetric and Gravimetric Measurement
This is a straightforward method for determining the density of a liquid.[9][10]

o Mass of Empty Container: An empty, dry container of a known volume (e.g., a pychometer or
a graduated cylinder) is weighed on an analytical balance.[9][11]

o Volume of Liquid: The container is filled with propyl pentanoate to a precise, known volume.
The reading should be taken from the bottom of the meniscus at eye level to avoid parallax

error.[9]
o Mass of Filled Container: The container with the propyl pentanoate is reweighed.[9][11]

o Calculation: The mass of the propyl pentanoate is determined by subtracting the mass of the
empty container from the mass of the filled container. The density is then calculated using
the formula: Density = Mass / Volume[9][12]
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Workflow for Density Measurement

Weigh an empty,
dry measuring cylinder
(Mass 1).

l

Add a precise volume
of propyl pentanoate
to the cylinder (Volume).

l

Weigh the cylinder with
the propyl pentanoate
(Mass 2).

Calculate Mass of Liquid:
Mass 2 - Mass 1

Calculate Density:
Mass of Liquid / Volume
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Workflow for Refractive Index Measurement

Calibrate the Abbe
refractometer with a
standard liquid.

l

Apply a few drops of
propyl pentanoate to
the clean prism.

l

Close the prism and
adjust the instrument to
sharpen the boundary line.

l

Align the boundary line
with the crosshairs in
the eyepiece.

Read the refractive
index from the scale.

Apply temperature
correction to standardize
the reading to 20°C.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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